Cas no 71569-15-8 (5,6,7,8-Tetrahydroquinolin-5-amine)

• Product Name: 5,6,7,8-Tetrahydroquinolin-5-amine
• CAS No: 71569-15-8
• MF: C₉H₁₂N₂
• MW: 148.204981803894
• MDL: MFCD04038438
• CID: 59233
• PubChem ID: 156182
• Update Time: 2025-10-05

5,6,7,8-Tetrahydroquinolin-5-amine Chemical and Physical Properties

Names and Identifiers

• 5,6,7,8-Tetrahydroquinolin-5-amine
• 5,6,7,8-Tetrahydro-quinolin-5-ylamine
• 5-Amino-5,6,7,8-tetrahydroquinoline
• 5,6,7,8-tetrahydro-5-quinolinamine(SALTDATA: 2HCl)
• 5,6,7,8-tetrahydroquinolin-5-ylamine
• 5-Quinolinamine,5,6,7,8-tetrahydro
• 5-Quinolinamine, 5,6,7,8-tetrahydro-
• ZMAFTVCNAYZLGF-UHFFFAOYSA-N
• FCH919983
• 5780AH
• PB24835
• AX8029477
• A40050
• 569A158
• AMY33882
• 71569-15-8
• AKOS006240497
• MFCD04038438
• FT-0773405
• FT-0705539
• SY111274
• CS-W022272
• DS-12769
• DTXSID50992128
• EN300-81580
• SCHEMBL1218171
• FT-0771320
• CHEMBL1197410
• DB-071147
• DB-074451
• SDCCGSBI-0663123.P001

• MDL： MFCD04038438
• Inchi： 1S/C9H12N2/c10-8-4-1-5-9-7(8)3-2-6-11-9/h2-3,6,8H,1,4-5,10H2
• InChI Key： ZMAFTVCNAYZLGF-UHFFFAOYSA-N
• SMILES： NC1C2=CC=CN=C2CCC1

Computed Properties

• Exact Mass: 148.10000
• Monoisotopic Mass: 148.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.9
• XLogP3: 0.5

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.081
• Melting Point: No data available
• Boiling Point: 259.1 °C at 760 mmHg
• Flash Point: 134.3 °C
• Refractive Index: 1.565
• PSA: 38.91000
• LogP: 2.11800
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

5,6,7,8-Tetrahydroquinolin-5-amine Security Information

• Signal Word：Danger
• Hazard Statement： H302 (100%) H315 (100%) H318 (100%)
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H302 (100%) H315 (100%) H318 (100%)
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 5,6,7,8-Tetrahydroquinolin-5-amine

Recent Advances in the Study of 5,6,7,8-Tetrahydroquinolin-5-amine (CAS: 71569-15-8) in Chemical Biology and Pharmaceutical Research

The compound 5,6,7,8-Tetrahydroquinolin-5-amine (CAS: 71569-15-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This heterocyclic amine, characterized by its tetrahydroquinoline scaffold, has been identified as a promising pharmacophore in the design of novel therapeutic agents. Recent studies have explored its potential as a key intermediate in the synthesis of bioactive molecules targeting various diseases, including neurological disorders, infectious diseases, and cancer.

One of the most notable advancements in the study of 5,6,7,8-Tetrahydroquinolin-5-amine is its role in the development of kinase inhibitors. Kinases are critical regulators of cellular signaling pathways, and their dysregulation is implicated in numerous pathological conditions. Researchers have successfully incorporated this compound into the design of selective kinase inhibitors, demonstrating its ability to modulate kinase activity with high specificity. Structural modifications of the tetrahydroquinoline core have been shown to enhance binding affinity and selectivity, making it a valuable scaffold for further optimization.

In addition to its applications in kinase inhibition, 5,6,7,8-Tetrahydroquinolin-5-amine has been investigated for its potential in antimicrobial therapy. Recent studies have highlighted its efficacy against drug-resistant bacterial strains, particularly in combination with existing antibiotics. The compound's ability to disrupt bacterial cell wall synthesis and inhibit key enzymatic processes has positioned it as a promising candidate for addressing the global challenge of antimicrobial resistance. Further preclinical studies are underway to evaluate its safety and efficacy in vivo.

The synthesis and characterization of 5,6,7,8-Tetrahydroquinolin-5-amine have also seen significant progress. Novel synthetic routes have been developed to improve yield and purity, facilitating its use in large-scale pharmaceutical production. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm the compound's structural integrity and purity. These methodological advancements have paved the way for more efficient and cost-effective production of this valuable intermediate.

Looking ahead, the potential applications of 5,6,7,8-Tetrahydroquinolin-5-amine in drug discovery are vast. Its unique chemical properties and demonstrated biological activities make it a compelling subject for further research. Future studies are expected to explore its utility in other therapeutic areas, such as immunomodulation and metabolic disorders. Additionally, efforts to elucidate its mechanism of action at the molecular level will provide deeper insights into its pharmacological potential.

In conclusion, 5,6,7,8-Tetrahydroquinolin-5-amine (CAS: 71569-15-8) represents a versatile and promising compound in the realm of chemical biology and pharmaceutical research. Its applications in kinase inhibition, antimicrobial therapy, and drug synthesis underscore its importance as a key intermediate in modern drug development. Continued research and innovation in this area are likely to yield new therapeutic candidates with significant clinical impact.